Cas no 1183009-21-3 (4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1183009-21-3
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD12859535
• CID: 2615707
• PubChem ID: 53211265
• Update Time: 2025-11-01

4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid
• MFCD12859535
• 4-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
• 2',5-Difluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID40681296
• AKOS005820901
• 1183009-21-3

• MDL： MFCD12859535
• Inchi： 1S/C14H10F2O3/c1-19-9-3-5-10(13(16)7-9)12-6-8(15)2-4-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： CLLCIJLYQCPVFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=CC=1C(=O)O)F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid

Introduction to 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1183009-21-3)

4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1183009-21-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural configuration, incorporating both fluoro and methoxy substituents, which contribute to its distinct chemical properties and potential biological activities. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, while the methoxy group introduces additional functionalization possibilities, making it a valuable scaffold for drug discovery.

The compound's molecular structure consists of a benzoic acid core substituted at the 2-position with a phenyl ring that is further modified at the 2- and 4-positions with fluorine and methoxy groups, respectively. This specific arrangement imparts a balance of lipophilicity and polarity, which is often critical for oral bioavailability and target interaction. The fluoro and methoxy groups are strategically positioned to influence electronic distribution and hydrogen bonding capabilities, which can be exploited in designing molecules with enhanced pharmacological profiles.

In recent years, there has been growing interest in 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid due to its potential applications in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, related benzofuran derivatives have been explored for their anti-inflammatory and anticancer properties, leveraging similar substitution patterns. The fluoro moiety, in particular, is well-documented for its ability to modulate receptor binding affinity and metabolic resistance, making it a cornerstone in modern drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, allowing researchers to predict its interaction with biological targets with greater precision. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in pain signaling and neuroinflammation. Furthermore, its ability to cross the blood-brain barrier has been hypothesized based on computational models, raising its appeal as a candidate for central nervous system (CNS) therapies.

The synthesis of 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences involving fluorination and methylation reactions, which require careful optimization to achieve high yields and purity. However, recent methodologies employing transition-metal-catalyzed cross-coupling reactions have provided more streamlined routes to this compound. These advances not only improve efficiency but also reduce the environmental footprint of its production.

From a pharmacological perspective, the combination of fluoro and methoxy substituents in 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid suggests potential utility as an intermediate in the synthesis of more complex drug candidates. For example, it could serve as a precursor for derivatives targeting metabolic disorders or as a building block for small-molecule inhibitors in oncology research. The versatility of this scaffold makes it an attractive choice for medicinal chemists seeking to explore novel therapeutic avenues.

One particularly intriguing area of research involves the exploration of 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid as a modulator of enzyme-protein interactions. Preliminary data indicate that it may interact with serine/threonine kinases, which are implicated in various diseases including cancer and autoimmune disorders. The precise mechanism by which this interaction occurs remains under investigation but preliminary results suggest that it may involve allosteric modulation or competitive inhibition.

The compound's stability under various conditions has also been evaluated as part of its characterization process. Studies have shown that 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid maintains its integrity under moderate temperatures and pH conditions typical of biological environments but exhibits increased susceptibility to hydrolysis under extreme conditions such as high humidity or prolonged exposure to strong acids or bases. This information is crucial for formulating stable pharmaceutical formulations where shelf-life predictions are essential.

In conclusion, 4-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1183009-21-3) represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features including both fluoro and methoxy substituents on a benzoic acid scaffold . Its emerging applications span multiple therapeutic domains ,from anti-inflammatory agents to CNS-targeting drugs ,while ongoing research continues to uncover new possibilities through advanced synthetic techniques . As our understanding grows ,this compound stands poised become an important tool within medicinal chemistry arsenal .